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An In-Depth Technical Guide to the Chemical and Physical Properties of Fluroxypyr-meptyl

Introduction
Fluroxypyr-meptyl is the 1-methylheptyl ester form of fluroxypyr, a systemic, post-emergence

herbicide.[1][2] Belonging to the synthetic auxin class of herbicides, it is utilized to control

broadleaf weeds in various agricultural settings, including cereals, corn, pastures, and

orchards.[1][3] After application, fluroxypyr-meptyl is absorbed by the plant and hydrolyzed to

its herbicidally active form, fluroxypyr acid.[1] This acid mimics the plant growth hormone auxin,

leading to characteristic responses such as leaf curling and distorted growth, ultimately

resulting in the death of susceptible plants.[1] This guide provides a comprehensive overview of

the core chemical and physical properties of fluroxypyr-meptyl, detailed experimental

protocols for their determination, and visualizations of relevant biological and analytical

workflows.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of fluroxypyr-meptyl are summarized

in the table below. These properties are crucial for understanding its environmental fate,

behavior, and analytical determination.
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Property Value References

IUPAC Name

octan-2-yl 2-[(4-amino-3,5-

dichloro-6-fluoro-2-

pyridinyl)oxy]acetate

[4]

CAS Number 81406-37-3 [4][5]

Molecular Formula C₁₅H₂₁Cl₂FN₂O₃ [4][5]

Molecular Weight 367.24 g/mol [5][6]

Appearance
White to off-white or slightly

yellow crystalline solid
[7][8]

Melting Point 56 - 60 °C [8]

Boiling Point

Decomposes before boiling;

431.9 °C at 760 mmHg

(Predicted)

[9][10]

Water Solubility 0.136 mg/L (at 20 °C, pH 7) [9]

Vapor Pressure 0.01 mPa (at 20 °C) [9]

Octanol-Water Partition

Coefficient (Log P)
5.04 [9]

Experimental Protocols for Property Determination
The determination of the physicochemical properties of a compound like fluroxypyr-meptyl is
guided by standardized international protocols, such as those published by the Organisation for

Economic Co-operation and Development (OECD). These guidelines ensure data quality and

comparability across different laboratories.

Melting Point/Melting Range (OECD Guideline 102)
This method determines the temperature at which a substance transitions from a solid to a

liquid state.[11][12]
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Principle: A small, representative sample of the substance is heated at a controlled rate, and

the temperatures at which melting begins and is complete are recorded.[13] For crystalline

solids, this is a sharp point, while for impure substances, it occurs over a range.[11]

Apparatus: A common method involves using a capillary tube to hold the sample, which is

then placed in a heated block or liquid bath apparatus equipped with a calibrated

temperature measuring device.[11][12] Differential Scanning Calorimetry (DSC) or

Differential Thermal Analysis (DTA) can also be used.[11]

Methodology (Capillary Method):

A small amount of the dry, powdered fluroxypyr-meptyl is packed into a thin-walled

capillary tube, sealed at one end.

The tube is placed in the heating block of a melting point apparatus.

The temperature is raised at a steady, slow rate (e.g., 1-2 °C per minute) near the

expected melting point.

The temperature at which the first signs of liquid appear is recorded as the start of the

melting range.

The temperature at which the last solid particle disappears is recorded as the end of the

melting range. At least two measurements are performed.[14]

Boiling Point (OECD Guideline 103)
This guideline describes methods for determining the temperature at which a liquid's vapor

pressure equals the atmospheric pressure.[4][15][16] Since fluroxypyr-meptyl decomposes

before boiling, this value is often predicted or determined under vacuum.

Principle: Methods like ebulliometry, dynamic vapor pressure measurement, or distillation are

used to find the boiling temperature.[4][15] The measurement is typically corrected to

standard atmospheric pressure (101.325 kPa).[15]

Apparatus: An ebulliometer, a dynamic vapor pressure apparatus, or standard distillation

glassware can be used.[15]
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Methodology (Dynamic Method):

The substance is placed in a vessel, and the pressure in the apparatus is gradually

reduced while the substance is stirred and maintained at a constant temperature.

The pressure at which boiling begins is recorded.

This procedure is repeated at several different temperatures.

The boiling points at these pressures are recorded, and a vapor pressure-temperature

curve is plotted. The normal boiling point is then extrapolated from this curve.

Water Solubility (OECD Guideline 105)
This test determines the saturation mass concentration of a substance in water at a given

temperature.[8][10][17]

Principle: A saturated solution of the test substance in water is prepared, and the

concentration of the substance in the aqueous phase is determined by a suitable analytical

method.[10] For substances with low solubility like fluroxypyr-meptyl, the Flask Method is

appropriate.[13][18]

Apparatus: Temperature-controlled shaker or stirrer, centrifuge, and an appropriate analytical

instrument (e.g., HPLC-UV, LC-MS).

Methodology (Flask Method):

An excess amount of fluroxypyr-meptyl is added to a flask containing a known volume of

purified water.

The flask is agitated in a constant temperature bath (e.g., 20 °C) for a sufficient period to

reach equilibrium (preliminary tests determine this time, often 24-48 hours).[13][17]

After equilibration, the mixture is centrifuged or filtered to separate the undissolved solid

from the aqueous solution.

The concentration of fluroxypyr-meptyl in the clear aqueous phase is quantified using a

validated analytical method, such as High-Performance Liquid Chromatography (HPLC).
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The determination is performed at least in duplicate.[19]

Vapor Pressure (OECD Guideline 104)
This guideline provides methods to determine the saturation pressure of a substance above its

solid or liquid phase.[5][7][20]

Principle: Various methods are available depending on the expected vapor pressure range.

For a substance with low volatility like fluroxypyr-meptyl, the gas saturation method or

effusion methods are suitable.[5][21]

Apparatus: A temperature-controlled chamber, a system for passing a known volume of inert

gas, trapping system (e.g., sorbent tubes), and an analytical instrument (e.g., GC or LC-MS).

Methodology (Gas Saturation Method):

A stream of inert gas (e.g., nitrogen) is passed at a low, controlled flow rate through or

over a sample of fluroxypyr-meptyl, which is maintained at a constant temperature.

The gas becomes saturated with the vapor of the substance.

The vapor is then trapped from the gas stream using a suitable sorbent.

The amount of trapped substance is quantified by a sensitive analytical method.

The vapor pressure is calculated from the mass of substance collected, the volume of gas

passed through, and the substance's molecular weight, using the ideal gas law.

Measurements are made at a minimum of two temperatures.[5][20]

Partition Coefficient (n-octanol/water) (OECD Guideline
117)
This method determines the n-octanol/water partition coefficient (Pₒₗ) using High-Performance

Liquid Chromatography (HPLC).[6][9][22]

Principle: The logarithm of the retention time of a substance on a reversed-phase HPLC

column is linearly correlated with its log Pₒₗ.[9][23] The system is calibrated using reference

substances with known log Pₒₗ values.
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Apparatus: An HPLC system with a pump, injection valve, a reversed-phase column (e.g.,

C18), and a UV detector.

Methodology:

A set of 5 to 8 reference compounds with known log Pₒₗ values, bracketing the expected

log Pₒₗ of fluroxypyr-meptyl, are selected.

The HPLC system is operated under isocratic conditions (constant mobile phase

composition, e.g., methanol/water).[9]

The retention times of the reference compounds are determined.

A calibration graph is constructed by plotting the logarithm of the retention factor (k) versus

the known log Pₒₗ values of the reference compounds.

Fluroxypyr-meptyl is then injected under the same conditions, and its retention time is

measured in duplicate.[9]

The log Pₒₗ of fluroxypyr-meptyl is determined by interpolation from the calibration curve.

[23]

Signaling Pathways and Experimental Workflows
Signaling Pathway: Fluroxypyr-meptyl Induced
Apoptosis
Recent research has shown that fluroxypyr-meptyl can induce apoptosis (programmed cell

death) in bovine mammary gland epithelial cells. This process is mediated through the

modulation of the PI3K (Phosphoinositide 3-kinase) and MAPK (Mitogen-activated protein

kinase) signaling pathways, as well as the induction of endoplasmic reticulum (ER) stress.[24]
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Fluroxypyr-meptyl Induced Apoptosis Pathway

Fluroxypyr-meptyl
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Workflow for Fluroxypyr-meptyl Residue Analysis in Soil

1. Soil Sample
Collection & Preparation

2. Solvent Extraction
(e.g., QuEChERS)

 Extract analytes from matrix

3. Dispersive SPE
Cleanup

 Remove interfering substances

4. Instrumental Analysis
(LC-MS/MS or GC-MS)

 Inject purified extract

5. Data Processing &
Quantification

 Generate chromatograms & mass spectra

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b042059#fluroxypyr-meptyl-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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